BE“GH@ Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: FD-1080 for In
Vivo Studies

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: FD-1080

Cat. No.: B12296719

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the recommended dosage and
experimental protocols for the in vivo use of FD-1080, a near-infrared (NIR-II) fluorophore. FD-
1080 is a valuable tool for deep-tissue, high-resolution bioimaging due to its excitation and
emission properties in the NIR-1I window (1000-1700 nm), which minimizes tissue
autofluorescence and light scattering.

Recommended Dosage and Administration

The recommended dosage of FD-1080 for in vivo imaging studies in mice typically involves
intravenous (IV) administration. The precise dosage can be tailored based on the specific
experimental requirements, imaging system sensitivity, and the target tissue. Based on
available protocols, two main dosage strategies have been identified.

Data Presentation: FD-1080 In Vivo Dosage
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1Calculations are based on a standard mouse body weight of 25g and the molecular weight of
FD-1080 (765.31 g/mol ). This calculation serves as an estimate, and the actual dosage may
need to be optimized for specific mouse strains and weights.

Experimental Protocols

Below are detailed methodologies for the preparation and administration of FD-1080 for in vivo
imaging studies.

Protocol 1: General In Vivo Imaging

This protocol is adapted from standard procedures for NIR-1l imaging in mice.[1]
1. Materials:

« FD-1080

o Dimethyl sulfoxide (DMSO)

e Phosphate-buffered saline (PBS), sterile
e 0.2 um syringe filter

o Anesthetic agent (e.g., isoflurane)

o Appropriate animal model (e.g., mouse)

2. Preparation of FD-1080 Stock Solution (10 mM):

¢ Dissolve the required amount of FD-1080 in DMSO to achieve a final concentration of 10
mM.
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» Vortex thoroughly to ensure complete dissolution.
 Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.
o Store the stock solution at -20°C in the dark.

3. Preparation of FD-1080 Working Solution (80 uM):

e On the day of the experiment, thaw an aliquot of the 10 mM FD-1080 stock solution.

» Dilute the stock solution with sterile PBS to a final working concentration of 80 uM. For
example, to prepare 1 mL of working solution, add 8 pL of the 10 mM stock solution to 992
uL of sterile PBS.

o Gently mix the solution.

« Sterilize the working solution by passing it through a 0.2 um syringe filter.

4. Animal Preparation and Administration:

e Anesthetize the mouse using a suitable anesthetic agent.

o Position the animal on the imaging stage.

o Administer 200 uL of the 80 uM FD-1080 working solution via intravenous injection (e.g., tail
vein).

5. In Vivo Imaging:

o« Commence in vivo imaging 10-20 minutes post-injection.
¢ Use an imaging system equipped for NIR-II fluorescence detection with an appropriate
excitation source (e.g., 1064 nm laser) and emission filter.

Protocol 2: Vasculature Imaging with FD-1080 J-
Aggregates

This protocol is designed for high-resolution imaging of blood vessels.
1. Materials:

» FD-1080

o Deionized water
e Heating apparatus
e Anesthetic agent
e Animal model
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2. Preparation of FD-1080 J-Aggregates (1 mM):

o Disperse FD-1080 in deionized water to a concentration of 1 mM.

e Heat the solution to induce the formation of J-aggregates, which exhibit a red-shifted
absorption and emission profile. The specific heating temperature and duration may need to
be optimized.

3. Animal Preparation and Administration:

e Anesthetize the mouse.
o Administer 200 uL of the 1 mM FD-1080 J-aggregate solution via intravenous injection.

4. In Vivo Imaging:

» Immediately begin dynamic imaging of the vasculature using an NIR-Il imaging system.
Mandatory Visualization

Experimental Workflow for In Vivo Imaging with FD-1080

The following diagram illustrates the key steps involved in a typical in vivo imaging experiment
using FD-1080.
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Caption: Experimental workflow for FD-1080 in vivo imaging.
Signaling Pathway

As FD-1080 is a fluorescent dye used for imaging purposes, it does not have a conventional
signaling pathway or mechanism of action in the way a therapeutic drug does. Its function is to
absorb light at a specific wavelength and emit it at a longer wavelength, allowing for
visualization of its distribution within the body. Therefore, a signaling pathway diagram is not
applicable.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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